molecular formula C33H34N2O11 B1175017 Siloxanes and silicones, di-Me, methoxy Ph, polymers with adipic acid, methoxy-terminated Ph silsesq CAS No. 153699-18-4

Siloxanes and silicones, di-Me, methoxy Ph, polymers with adipic acid, methoxy-terminated Ph silsesq

Cat. No. B1175017
CAS RN: 153699-18-4
InChI Key:
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Description

Siloxanes and silicones, di-Me, methoxy Ph, polymers with adipic acid, methoxy-terminated Ph silsesq, also known as Siloxanes and silicones, di-Me, methoxy Ph, polymers with adipic acid, methoxy-terminated Ph silsesq, is a useful research compound. Its molecular formula is C33H34N2O11. The purity is usually 95%.
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properties

CAS RN

153699-18-4

Molecular Formula

C33H34N2O11

Molecular Weight

0

synonyms

Siloxanes and silicones, di-Me, methoxy Ph, polymers with adipic acid, methoxy-terminated Ph silsesquioxanes, neopentyl glycol, phthalic anhydride and trimethylolpropane

Origin of Product

United States

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